Methyl 3-(2-hydroxymethylphenylthio)propionate

• Molecular Formula: C11H14O3S
• Molecular Weight: 226.29 g/mol
• IUPAC Name: methyl 3-[2-(hydroxymethyl)phenyl]sulfanylpropanoate
• InChI: InChI=1S/C11H14O3S/c1-14-11(13)6-7-15-10-5-3-2-4-9(10)8-12/h2-5,12H,6-8H2,1H3
• InChI Key: HORFIZLWMQFXBC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCSC1=CC=CC=C1CO

Description

Methyl 3-(2-hydroxymethylphenylthio)propionate is a useful research compound. Its molecular formula is C11H14O3S and its molecular weight is 226.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 2-mercaptobenzyl alcohol (1.00 g, 7.10 mmol) in dichloromethane (20 mL) at 0° C. was added methyl acrylate (0.70 mL, 7.70 mmol) followed by triethylamine (50 μL, 0.35 mmol). The mixture was allowed to warm to room temperature and stir for 4 h, at which point the solvent was removed with a rotary evaporator. The residue was subjected to column chromatography on silica gel (0-10% ethyl acetate in dichloromethane), affording 1.40 g (86%) of methyl 3-(2-hydroxymethylphenylthio)propionate. 1H NMR (CDCl3) δ2.63 (t, 2, J=7), 3.18 (t, 2, J=7), 3.68 (s, 3), 4.79 (s, 2), 7.27 (m, 2), 7.43 (m, 2).